3,3'-Diiodobenzophenone
Overview
Description
3,3’-Diiodobenzophenone is a chemical compound with the molecular formula C13H8I2O . It is also known by other names such as Bis (3-iodophenyl)methanone . The molecular weight of this compound is 434.01 g/mol .
Molecular Structure Analysis
The molecular structure of 3,3’-Diiodobenzophenone consists of two iodine atoms attached to a benzophenone backbone . The InChIKey, a unique identifier for the compound, is NKUNBQOGOCFLNG-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3,3’-Diiodobenzophenone include a molecular weight of 434.01 g/mol, a complexity of 230, and a topological polar surface area of 17.1 Ų . It has no hydrogen bond donor count and a hydrogen bond acceptor count of 1 .
Scientific Research Applications
Crystallographic and Spectroscopic Studies
- Crystal Structure Analysis : 3,3'-Diiodobenzophenone and its derivatives, like 4,4′-diiodobenzophenone, have been studied for their crystal structures. These studies provide insights into the molecular symmetry and conformation of these compounds, which are crucial for understanding their chemical and physical properties (Velden & Noordik, 1979).
Synthesis and Chemical Modification
- Synthesis of Derivatives : Research has been conducted on the synthesis of various derivatives of 3,3'-Diiodobenzophenone, such as 4,4′-bis(arylethynyl)benzophenones and 4,4′-bis(arylglyoxalyl)benzophenones. These derivatives are synthesized through multiple chemical reactions, demonstrating the versatility of 3,3'-Diiodobenzophenone as a precursor in organic synthesis (Keshtov et al., 1996).
Environmental and Toxicological Studies
- Study on Environmental Pollutants : Benzophenone derivatives, including 3,3'-Diiodobenzophenone, have been the subject of environmental studies due to their use as UV filters in cosmetics and other products. The degradation, environmental impact, and potential toxicity of these compounds are areas of active research (Moradi et al., 2018).
Photophysical Properties
- Optoelectronic Applications : Research into the optoelectronic properties of 3,3'-Diiodobenzophenone derivatives has been conducted. These studies are essential for the development of materials used in electronic and photonic devices, such as organic light-emitting diodes (OLEDs) and other semiconductor technologies (Etherington et al., 2017).
Mechanism of Action
Mode of Action
It is known that many similar compounds interact with their targets to induce changes at the molecular and cellular levels .
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
It is known that the pharmacokinetics of similar compounds can be complex, involving various processes such as absorption, distribution, metabolism, and elimination .
Result of Action
Similar compounds have been shown to induce various effects at the molecular and cellular levels .
properties
IUPAC Name |
bis(3-iodophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8I2O/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(15)8-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKUNBQOGOCFLNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)C(=O)C2=CC(=CC=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8I2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30397894 |
Source
|
| Record name | 3,3'-Diiodobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30397894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-Diiodobenzophenone | |
CAS RN |
25186-99-6 |
Source
|
| Record name | 3,3'-Diiodobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30397894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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